Cas no 1805749-56-7 (Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate)

• Product Name: Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate
• CAS No: 1805749-56-7
• MF: C₁₂H₁₃F₃O₂S
• MW: 278.290632963181
• CID: 5004920
• Update Time: 2025-05-21

Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate

• Inchi： 1S/C12H13F3O2S/c1-8-7-10(18-12(13,14)15)5-3-9(8)4-6-11(16)17-2/h3,5,7H,4,6H2,1-2H3
• InChI Key： ONJIGIZWEQRSKF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=CC(=C(C)C=1)CCC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• XLogP3: 4.1
• Topological Polar Surface Area: 51.6

Additional information on Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate

Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate: A Comprehensive Overview

Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate, with CAS No. 1805749-56-7, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a methyl ester group attached to a propanoate moiety, further linked to a substituted phenyl ring. The phenyl group is substituted with a methyl group at the 2-position and a trifluoromethylthio group at the 4-position, making it a versatile molecule with potential applications in various industries.

The synthesis of Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and subsequent esterification steps. Recent advancements in catalytic systems have enabled the optimization of these reactions, leading to higher yields and improved purity levels. Researchers have also explored alternative synthetic pathways, such as using microwave-assisted synthesis, which has shown promise in reducing reaction times while maintaining product quality.

One of the most notable applications of this compound is in the development of herbicides. Its ability to selectively inhibit specific enzymes involved in plant metabolism makes it an attractive candidate for agricultural use. Studies conducted in controlled environments have demonstrated its efficacy against a wide range of weeds without adversely affecting crop plants. Furthermore, its low toxicity profile has made it a preferred choice for eco-friendly pest control solutions.

In the pharmaceutical sector, Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate has shown potential as an intermediate in the synthesis of bioactive compounds. Its structure allows for easy modification, enabling researchers to explore its role in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Recent findings suggest that derivatives of this compound may exhibit anti-inflammatory properties by modulating key signaling pathways.

The environmental impact of this compound has also been a subject of recent research. Studies have focused on its biodegradation patterns and persistence in soil and water systems. Initial results indicate that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint. However, further investigations are required to fully understand its long-term effects on ecosystems.

In conclusion, Methyl 3-(2-methyl-4-(trifluoromethylthio)phenyl)propanoate represents a significant advancement in organic synthesis and application development. Its unique chemical structure, coupled with its diverse functional groups, positions it as a valuable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in modern chemistry.